Cas no 308066-66-2 (FRUCTOOLIGOSACCHARIDES)

• Product Name: FRUCTOOLIGOSACCHARIDES
• CAS No: 308066-66-2
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 829777
• Update Time: 2026-04-29

FRUCTOOLIGOSACCHARIDES Chemical and Physical Properties

Names and Identifiers

• FRUCTOOLIGOSACCHARIDES
• FOS
• FructooIigsacccharids
• Oligolevulose
• Beneo p 95
• Fortifeed
• Fos-p power 300
• Fructo-oligosaccharide
• Fructooligosaccharide
• Oligosaccharides, fructose-contg.
• Actilight
• Beneo OPS
• FortiFeed P 95
• Fructose-containing oligosaccharides
• Fructose-contg. oligosaccharides
• NutraFlora
• NutraFlora L 55
• NutraFlora L 95
• NutraFlora P 95
• NutraFlora scFOS
• Nutriflora P
• Orafti L 85
• Raftilose Synergy
• scFOS
• FRUCTOOLIGOSACCHARIDE, 80%-90%

• Inchi： InChI=1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4-,5+,6-/m1/s1
• InChI Key： RFSUNEUAIZKAJO-ARQDHWQXSA-N

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 440.1±45.0 °C at 760 mmHg
• Flash Point: 220.0±28.7 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

FRUCTOOLIGOSACCHARIDES Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Other Chemical Reagents

Additional information on FRUCTOOLIGOSACCHARIDES

FRUCTOOLIGOSACCHARIDES (CAS No: 308066-66-2) - A Comprehensive Overview of Its Applications and Research Findings

FRUCTOOLIGOSACCHARIDES (commonly abbreviated as FOS), with the chemical identifier CAS No: 308066-66-2, represent a class of oligosaccharides composed of fructose units linked by β(2→1) glycosidic bonds. These naturally occurring carbohydrates have garnered significant attention in the field of nutritional science, pharmaceuticals, and biotechnology due to their unique physiological properties and bioactive functions. This article provides an in-depth exploration of FRUCTOOLIGOSACCHARIDES, focusing on their chemical structure, biological activities, industrial applications, and the latest research findings that underscore their potential in various sectors.

The chemical structure of FRUCTOOLIGOSACCHARIDES is characterized by a variable number of fructose units, typically ranging from two to ten, arranged in different sequences. The most common types include neo-FOS (1F-kestose), 1F-fructofuranosylligosaccharides (nF-FOS), and 2F-fructooligosaccharides (2F-FOS). The specific arrangement and linkage of fructose units influence the solubility, stability, and biological activity of these compounds. For instance, neo-FOS, which consists of a β(2→1)-linked fructose unit followed by a β(1→2)-linked fructose unit and then several β(2→1)-linked fructose units, exhibits remarkable prebiotic effects due to its resistance to enzymatic hydrolysis by human digestive enzymes.

The prebiotic properties of FRUCTOOLIGOSACCHARIDES are among their most studied and well-documented attributes. These compounds selectively stimulate the growth of beneficial gut microbiota, such as Bifidobacterium and Lactobacillus species, while inhibiting the proliferation of pathogenic bacteria. This selective fermentation process produces short-chain fatty acids (SCFAs) like acetate, propionate, and butyrate, which are crucial for maintaining gut health and modulating immune responses. Recent studies have highlighted the potential of FRUCTOOLIGOSACCHARIDES in managing inflammatory bowel disease (IBD), irritable bowel syndrome (IBS), and other gastrointestinal disorders by restoring the balance of gut microbiota.

Beyond their gut health benefits, FRUCTOOLIGOSACCHARIDES have shown promising applications in the field of immunomodulation. Research indicates that these oligosaccharides can enhance immune function by activating immune cells such as macrophages, dendritic cells, and natural killer cells. Additionally, they have been found to modulate cytokine production, reducing inflammation and promoting a balanced immune response. These findings make FRUCTOOLIGOSACCHARIDES a valuable component in developing therapeutic strategies for autoimmune diseases, allergic reactions, and cancer immunotherapy.

The pharmaceutical industry has also explored the potential of FRUCTOOLIGOSACCHARIDES as drug carriers and adjuvants. Their ability to enhance nutrient absorption and improve drug bioavailability has led to studies on their use in oral drug delivery systems. Furthermore, their immunomodulatory properties have prompted research into their role as adjuvants in vaccine formulations. For instance, studies have demonstrated that FRUCTOOLIGOSACCHARIDES can enhance the efficacy of vaccines by stimulating antigen-presenting cells and improving antibody responses.

In addition to their biological activities, FRUCTOOLIGOSACCHARIDES have found applications in the food industry due to their functional properties such as sweetness modulation, texture improvement, and shelf-life extension. Their low caloric content and natural origin make them an attractive alternative to traditional sweeteners like sucrose. Moreover, their ability to act as prebiotics enhances the nutritional value of food products without compromising taste or texture.

The latest research on FRUCTOOLIGOSACCHARIDES has also uncovered new avenues for their therapeutic use. Studies have shown that these compounds can protect against oxidative stress by acting as antioxidants. They have been found to scavenge free radicals and reduce lipid peroxidation in cellular systems. This antioxidant activity has implications for preventing or mitigating chronic diseases associated with oxidative damage such as cardiovascular disease, neurodegenerative disorders, and certain types of cancer.

Another emerging area of research is the use of FRUCTOOLIGOSACCHARIDES in skin care products. Their ability to promote collagen production and hyaluronic acid synthesis has led to studies on their anti-aging effects. Clinical trials have shown that topical application of FRUCTOOLIGOSACCHARIDES can improve skin elasticity，reduce wrinkles，and enhance overall skin health. These findings open up new possibilities for incorporating FRUCTOOLIGOSACCHARIDES into cosmetic formulations aimed at rejuvenating aging skin.

The industrial production of FRUCTOOLIGOSACCHARIDES has also seen advancements with the development of enzymatic synthesis methods that offer higher yields，better purity，and reduced environmental impact compared to traditional chemical synthesis techniques。These advancements make it more feasible to produce large quantities of high-quality FRUCTOOLIGOSACCHARIDES for commercial applications，ensuring greater accessibility for both researchers and industry professionals。

In conclusion，FRUCTOOLIGOSACCHARIDES (CAS No: 308066-66-2) are multifunctional carbohydrates with a wide range of applications across various sectors。Their unique chemical structure，prebiotic properties，immunomodulatory effects，and antioxidant activities make them valuable candidates for therapeutic interventions，nutritional enhancements，and industrial applications。The latest research findings continue to uncover new possibilities for leveraging these compounds' potential，underscoring their importance in advancing scientific knowledge and practical applications。